Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate

Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate is an organic compound classified as an aryl ester, with the molecular formula C10H9BrO5. Its structure features a bromine atom and a methoxy group, which contribute to its unique chemical properties. The compound has a complex arrangement that includes a dioxole ring, making it a subject of interest in various chemical studies. The non-hydrogen atoms in the molecule are primarily coplanar, with the exception of the ester group, which exhibits significant torsional strain due to its configuration .

Due to the lack of research on Methyl BrOMED, its mechanism of action in any biological system is unknown.

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Current Research Availability:

There is limited information publicly available on the specific scientific research applications of Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate.

While resources like Sigma-Aldrich and PubChem confirm its existence and provide basic details (, ), there is no mention of its established use in scientific research.

Potential Research Areas:

Given the structural features of the molecule, some potential research areas for Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate could include:

• Organic synthesis: The molecule may be a useful intermediate in the synthesis of more complex molecules with desired properties.
• Medicinal chemistry: The presence of the bromine and methoxy groups suggests potential for exploring its biological activity, although further research would be needed.

Future Research Directions:

More research is needed to determine the specific properties and potential applications of Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate. This might involve studies on its:

• Synthesis and purification methods
• Spectroscopic characterization
• Physical and chemical properties
• Biological activity (if any)

Finding Further Information:

Researchers interested in this compound may want to:

• Search scientific databases like ScienceDirect or Scopus for recent publications mentioning Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate.
• Contact chemical suppliers like Sigma-Aldrich or Ambeed for information on purchasing the compound for research purposes.

• Ester Hydrolysis: Under acidic or basic conditions, the ester bond can be hydrolyzed to yield methanol and the corresponding carboxylic acid, namely 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylic acid.
• Nucleophilic Substitution: The bromine atom is susceptible to substitution by strong nucleophiles, depending on the reaction conditions. This could lead to the formation of various derivatives with different functional groups .

While specific applications of methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate are not extensively documented, its structural features suggest potential utility in:

• Organic Synthesis: As an intermediate in the synthesis of more complex organic compounds.
• Pharmaceutical Research: Due to its unique functional groups, it may serve as a lead compound for developing new drugs or biologically active agents.

Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate shares structural similarities with several related compounds. Here are some comparable compounds:

Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate is unique due to its specific combination of functional groups and structural arrangement that may influence its chemical behavior and potential applications differently compared to these similar compounds .